Cas no 1456449-88-9 (ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate)

• Product Name: ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate
• CAS No: 1456449-88-9
• MF: C₁₃H₁₉FN₂O₂
• MW: 254.300566911697
• CID: 6564022
• PubChem ID: 61989355
• Update Time: 2025-10-31

ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate
• AKOS011264491
• ethyl 2-amino-5-[(butan-2-yl)amino]-4-fluorobenzoate
• 1456449-88-9
• EN300-1165155

• Inchi： 1S/C13H19FN2O2/c1-4-8(3)16-12-6-9(13(17)18-5-2)11(15)7-10(12)14/h6-8,16H,4-5,15H2,1-3H3
• InChI Key： IECMLNOWMSVMGU-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C=C1NC(C)CC)N

Computed Properties

• Exact Mass: 254.14305602g/mol
• Monoisotopic Mass: 254.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate

Comprehensive Overview of Ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate (CAS No. 1456449-88-9)

Ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate (CAS No. 1456449-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoate derivative is characterized by its unique molecular structure, which combines an ethyl ester group with amino and butan-2-yl substituents. Its 4-fluoro modification further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 1456449-88-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its fluorine atom contributes to improved metabolic stability, a feature highly sought after in modern medicinal chemistry.

In the context of green chemistry, ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate aligns with the growing demand for sustainable synthesis methods. Researchers are exploring catalyst-free reactions and microwave-assisted techniques to optimize its production, reducing energy consumption and waste generation. These advancements address the increasing focus on environmentally friendly chemical processes in industrial applications.

The compound's solubility profile and lipophilicity make it particularly interesting for formulation scientists. Its balanced hydrophilic-lipophilic character enables diverse delivery systems, from oral tablets to topical preparations. This versatility responds to the pharmaceutical industry's need for multi-route administration options, especially in personalized medicine approaches.

Analytical characterization of CAS 1456449-88-9 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The fluorine-19 NMR signal provides a distinctive fingerprint for quality control, while high-resolution mass spectrometry confirms its molecular integrity. These methods ensure compliance with stringent pharmaceutical standards and regulatory requirements.

From a commercial perspective, the global market for fluorinated fine chemicals like ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate is projected to grow significantly. This trend reflects the expanding applications in life sciences and material innovation. Manufacturers are investing in scale-up processes to meet the rising demand while maintaining cost-effectiveness and batch-to-batch consistency.

Recent patent literature reveals innovative applications of this compound in photodynamic therapy and diagnostic imaging. Its fluorescence properties when combined with certain metal complexes show promise for bioimaging probes. These developments align with current interests in theranostic agents that combine therapeutic and diagnostic functions.

Stability studies indicate that 1456449-88-9 maintains excellent chemical integrity under standard storage conditions. Proper handling requires nitrogen atmosphere protection for long-term preservation, a common practice for amino-substituted aromatics. These storage protocols ensure the compound's shelf life meets industry expectations.

The scientific community continues to investigate structure-activity relationships of this fluorobenzoate derivative. Computational chemistry approaches, including molecular docking and QSAR modeling, help predict its interactions with biological targets. Such in silico studies accelerate the discovery of novel applications while reducing experimental costs.

As regulatory landscapes evolve, ethyl 2-amino-5-(butan-2-yl)amino-4-fluorobenzoate undergoes rigorous safety assessments. Current data suggests favorable toxicological profiles at working concentrations, supporting its continued use in research. These evaluations address growing concerns about chemical safety in both industrial and academic settings.

In conclusion, CAS 1456449-88-9 represents an important building block in modern chemical synthesis. Its combination of fluorine chemistry and amino functionality offers diverse opportunities for innovation across multiple scientific disciplines. As research progresses, this compound will likely play an increasingly significant role in addressing current challenges in healthcare and advanced materials development.